Cas no 1402931-71-8 (eIF4A3-IN-9)

• Product Name: eIF4A3-IN-9
• CAS No: 1402931-71-8
• MF: C₂₈H₂₇NO₈
• MW: 505.51588845253
• CID: 5519017
• PubChem ID: 71460662
• Update Time: 2025-06-08

eIF4A3-IN-9 Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[b]benzofuran-2-carboxylic acid, 6-(aminocarbonyl)-2,3,3a,8b-tetrahydro-1,8b-dihydroxy-8-methoxy-3a-(4-methoxyphenyl)-3-phenyl-, methyl ester, (1R,2R,3S,3aR,8bS)-
• eIF4A3-IN-9
• CHEMBL2169895
• HY-148443
• DA-63141
• CS-0626578
• 1402931-71-8
• BDBM50397430

• Inchi： 1S/C28H27NO8/c1-34-18-11-9-17(10-12-18)28-22(15-7-5-4-6-8-15)21(26(32)36-3)24(30)27(28,33)23-19(35-2)13-16(25(29)31)14-20(23)37-28/h4-14,21-22,24,30,33H,1-3H3,(H2,29,31)/t21-,22-,24-,27+,28+/m1/s1
• InChI Key： NDSAJVZNWSEAEP-BIKHGDPZSA-N
• SMILES： O1C2=CC(C(N)=O)=CC(OC)=C2[C@]2(O)[C@H](O)[C@H](C(OC)=O)[C@@H](C3=CC=CC=C3)[C@]12C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 505.17366682g/mol
• Monoisotopic Mass: 505.17366682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 138Ų

Additional information on eIF4A3-IN-9

Introduction to eIF4A3-IN-9 (CAS No. 1402931-71-8) and Its Emerging Applications in Modern Research

The compound eIF4A3-IN-9, identified by the chemical identifier CAS No. 1402931-71-8, represents a significant advancement in the field of molecular biology and pharmacology. As a novel inhibitor targeting the eukaryotic initiation factor 4A3 (eIF4A3), this molecule has garnered considerable attention for its potential applications in therapeutic development and basic biological research. eIF4A3, a key component of the cap-dependent translation initiation machinery, plays a crucial role in mRNA metabolism and protein synthesis, making it an attractive target for modulating cellular processes.

Recent studies have highlighted the importance of eIF4A3 in various pathological conditions, including cancer, neurodegenerative diseases, and viral infections. The overexpression or dysregulation of eIF4A3 has been implicated in increased translation of oncogenic mRNAs, contributing to tumor growth and progression. Consequently, inhibitors like eIF4A3-IN-9 are being explored as potential candidates for developing targeted therapies that could disrupt aberrant translation pathways without affecting normal cellular functions.

One of the most compelling aspects of eIF4A3-IN-9 is its high specificity for the eIF4A3 enzyme. This specificity is critical for minimizing off-target effects, which can often lead to unintended side effects in drug development. Structural studies have revealed that eIF4A3-IN-9 interacts with a unique pocket within the eIF4A3 active site, inhibiting its RNA-dependent ATPase activity. This mechanism not only suppresses translation initiation but also has implications for mRNA stability and localization.

In clinical trials and preclinical studies, eIF4A3-IN-9 has demonstrated promising results in models of breast cancer and lung cancer. By reducing the synthesis of proteins encoded by oncogenic mRNAs, such as those produced by mutated ras genes or myc proto-oncogenes, the compound has shown the ability to inhibit tumor growth and induce apoptosis in cancer cells. Furthermore, its potential to enhance the efficacy of existing chemotherapeutic agents by synergistically disrupting translation machinery makes it a valuable asset in combinatorial therapy approaches.

The pharmacokinetic profile of eIF4A3-IN-9 is another area of interest. Early-phase studies indicate that it exhibits favorable solubility and bioavailability, allowing for oral administration which could improve patient compliance compared to injectable therapies. Additionally, its metabolic stability suggests a longer half-life, reducing the frequency of dosing required. These properties are essential for translating preclinical successes into viable clinical treatments.

Beyond oncology, research is exploring the therapeutic potential of eIF4A3-IN-9 in neurodegenerative disorders such as Alzheimer’s disease (AD) and Parkinson’s disease (PD). Evidence suggests that dysregulated mRNA translation contributes to the pathogenesis of these conditions by affecting protein homeostasis within neurons. By modulating eIF4A3 activity, eIF4A3-IN-9 may help restore normal translational control, potentially slowing disease progression and alleviating symptoms.

The development of eIF4A3-IN-9 also underscores advancements in computational drug design and high-throughput screening technologies. These innovations have enabled researchers to identify and optimize molecules like eIF4A3-IN-9 with remarkable precision. The integration of machine learning algorithms has further accelerated this process by predicting binding affinities and optimizing lead compounds for better efficacy and safety profiles.

Future directions for eIF4A3-IN-9 include exploring its role in antiviral therapies. Given that viruses rely heavily on host cellular machinery for replication, targeting host factors like eIF4A3 offers a strategic advantage in inhibiting viral protein synthesis without directly interfering with viral genomes. Preliminary data suggest that eIF4A3-IN-9 may inhibit the replication of certain RNA viruses by disrupting their translation processes.

The regulatory landscape for compounds like eIF4A3-IN-9 is also evolving. Regulatory agencies are increasingly recognizing the importance of targeted translation inhibitors and are establishing frameworks to evaluate their safety and efficacy more efficiently. This evolving landscape bodes well for the rapid progression of candidates like eIF4A3-IN-9 from bench to bedside.

In conclusion,eIF4A3-IN-9 (CAS No. 1402931-71-8) represents a cutting-edge therapeutic agent with broad applications across multiple disease areas. Its specificity toward eIF4A3, combined with promising preclinical results, positions it as a frontrunner in molecularly targeted therapy development. As research continues to uncover new insights into mRNA metabolism and its role in disease pathogenesis,eIF4A3-IN-9 is poised to play a pivotal role in shaping future treatment strategies.